(2E,4Z)-hexa-2,4-dienoic acid
Overview
Description
“(2E,4Z)-hexa-2,4-dienoic acid” is a chemical compound with the molecular formula C6H8O2 . It has an average mass of 112.127 Da and a mono-isotopic mass of 112.052429 Da .
Synthesis Analysis
The synthesis of “(2E,4Z)-hexa-2,4-dienoic acid” could potentially involve electrocyclic reactions, which are synthetically useful for generating cyclopentenone products from conjugated dienones .Molecular Structure Analysis
The molecular structure of “(2E,4Z)-hexa-2,4-dienoic acid” consists of 6 carbon atoms, 8 hydrogen atoms, and 2 oxygen atoms . It has a double-bond stereo configuration .Physical And Chemical Properties Analysis
“(2E,4Z)-hexa-2,4-dienoic acid” has a density of 1.0±0.1 g/cm3, a boiling point of 233.0±9.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.0 mmHg at 25°C . Its enthalpy of vaporization is 51.7±6.0 kJ/mol, and it has a flash point of 139.9±9.6 °C . The compound has a molar refractivity of 31.5±0.3 cm3, and it accepts 2 hydrogen bonds while donating 1 .Scientific Research Applications
Research on Natural Compounds
Scientific research has explored the use of sorbic acid as a model compound for studying the bioactivity of natural compounds. Its structure and properties make it a suitable candidate for investigating the mechanisms of action of bioactive substances in living organisms .
Enhancing Secondary Metabolite Production
Recent studies have focused on the role of sorbic acid in enhancing the production of secondary metabolites in medicinal plants. By understanding its influence on metabolic pathways, researchers aim to optimize the biosynthesis of valuable compounds for pharmaceutical and nutraceutical applications .
Mechanism of Action
(2E,4Z)-hexa-2,4-dienoic acid: primarily targets Lipid II, a crucial component in bacterial cell walls. Lipid II is involved in peptidoglycan synthesis, which provides structural integrity to the cell wall.
Mode of Action:
The compound interacts with Lipid II via a calcium-dependent mechanism , despite lacking the typical Asp-X-Asp-Gly motif associated with calcium binding. Notably, (2E,4Z)-hexa-2,4-dienoic acid contains a 3-hydroxy-aspartate residue, and the variable spacer residue (“X” ) is absent .
properties
IUPAC Name |
(2E,4Z)-hexa-2,4-dienoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O2/c1-2-3-4-5-6(7)8/h2-5H,1H3,(H,7,8)/b3-2-,5-4+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSWCOQWTEOXDQX-AWYLAFAOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C\C=C\C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301309200 |
Source
|
| Record name | (2E,4Z)-2,4-Hexadienoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301309200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
30361-30-9 |
Source
|
| Record name | (2E,4Z)-2,4-Hexadienoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=30361-30-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2E,4Z)-2,4-Hexadienoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301309200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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